Cas no 112434-78-3 (4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 112434-78-3
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 129777
• PubChem ID: 4361394
• Update Time: 2025-05-20

4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4-(2,5-diethoxyphenyl)-
• 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine
• DTXSID20402365
• SR-01000067608
• 4-(2,5-Diethoxyphenyl)thiazol-2-amine
• AKOS023538588
• CS-0232930
• Z85928752
• 112434-78-3
• EN300-12961
• SR-01000067608-1
• Zinc03716792

• Inchi： 1S/C13H16N2O2S/c1-3-16-9-5-6-12(17-4-2)10(7-9)11-8-18-13(14)15-11/h5-8H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： DWJYGVYYJHAFFV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C=CC=1OCC)OCC

Computed Properties

• Exact Mass: 264.09338
• Monoisotopic Mass: 264.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.197
• Boiling Point: 411.6°Cat760mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.587
• PSA: 57.37

4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine (CAS No. 112434-78-3)

4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine (CAS No. 112434-78-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole core and diethoxyphenyl substituent, exhibits a range of intriguing properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional adaptability.

The thiazole ring, a key component of 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine, is a five-membered heterocycle containing sulfur and nitrogen. This structural motif is commonly found in biologically active molecules, contributing to its relevance in drug discovery and development. The diethoxyphenyl group attached to the thiazole ring further enhances the compound's solubility and stability, making it suitable for a variety of experimental and industrial processes.

One of the most frequently asked questions about 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine is its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, often involving the condensation of appropriately substituted precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for its subsequent applications. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and validate the compound's structure.

In the realm of medicinal chemistry, 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine has shown promise as a building block for the development of novel therapeutics. Its thiazole core is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug design. Recent studies have explored its potential in addressing conditions such as inflammation and microbial infections, aligning with the growing demand for new antimicrobial and anti-inflammatory agents.

Beyond pharmaceuticals, 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine has applications in material science. Its unique electronic properties, derived from the conjugated system of the thiazole ring and diethoxyphenyl group, make it a candidate for use in organic semiconductors and optoelectronic devices. This aligns with the current trend toward sustainable and efficient materials for energy storage and conversion technologies.

The market for 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine is expanding, driven by its diverse applications and the increasing interest in heterocyclic compounds. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the demands of research institutions and industries. Additionally, the compound's compatibility with green chemistry principles is a topic of interest, as sustainability becomes a priority in chemical synthesis.

For researchers and professionals seeking detailed information about 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's CAS number (112434-78-3) serves as a unique identifier, facilitating accurate searches and data retrieval. As the scientific community continues to explore its potential, 4-(2,5-Diethoxyphenyl)-1,3-thiazol-2-amine is poised to play a significant role in advancing both healthcare and technology.